Cas no 1806867-52-6 (Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate
• CAS No: 1806867-52-6
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4914940
• Update Time: 2025-06-09

Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-2-16-9(15)4-3-5(14)13-7(10)6(4)8(11)12/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： GSUMNVJYMQEATE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C(=O)OCC)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS No. 1806867-52-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS No. 1806867-52-6) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting a unique structural framework that makes it indispensable in the development of novel therapeutic agents. This compound, characterized by its bromo and difluoromethyl substituents, offers a rich palette for medicinal chemists to explore diverse chemical transformations, making it a cornerstone in the synthesis of biologically active molecules.

The significance of this compound lies in its multifaceted utility across various pharmaceutical applications. The presence of a hydroxyl group at the 6-position and a carboxylate ester at the 4-position provides multiple sites for functionalization, enabling the construction of complex scaffolds essential for drug discovery. Furthermore, the bromo and difluoromethyl groups serve as key handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

In recent years, there has been a surge in research focusing on the development of kinase inhibitors, particularly those targeting tyrosine kinases, which play a pivotal role in cancer therapy. The pyridine core of Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate aligns well with this area of interest. Studies have demonstrated that pyridine derivatives exhibit potent inhibitory activity against various kinases due to their ability to mimic ATP binding pockets. The structural features of this compound, including the bromo and difluoromethyl groups, have been shown to enhance binding affinity and selectivity, making it an attractive scaffold for designing next-generation kinase inhibitors.

Moreover, the hydroxyl group at the 6-position provides an opportunity for further chemical modifications, such as etherification or sulfation, which can modulate solubility and metabolic stability. These attributes are particularly crucial in drug development, where optimizing physicochemical properties is essential for achieving desired pharmacological outcomes. The versatility of Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate allows it to be incorporated into diverse molecular architectures, facilitating the discovery of novel therapeutic entities.

The difluoromethyl group is another critical feature that contributes to the compound's appeal in pharmaceutical research. Difluorinated compounds have garnered significant attention due to their enhanced metabolic stability and improved bioavailability. This property is particularly relevant in the context of drug development, where minimizing degradation by metabolic enzymes is paramount. The incorporation of a difluoromethyl group into a drug molecule can also lead to increased lipophilicity, which can improve membrane permeability and oral bioavailability.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at the bromo and hydroxyl positions, providing access to a wide range of derivatives with tailored properties. These reactions often proceed under mild conditions and with high selectivity, making them ideal for large-scale synthesis. Additionally, palladium-catalyzed C-H activation has opened up new avenues for modifying the pyridine core without relying on pre-functionalized substrates.

The carboxylate ester moiety at the 4-position also plays a significant role in the compound's synthetic utility. Ester functionalities are versatile handles that can be converted into other functional groups through various chemical transformations. For example, hydrolysis can yield a free carboxylic acid group, which can then be further modified via amide coupling or amidation reactions. This flexibility allows medicinal chemists to explore diverse structural motifs and optimize biological activity.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS No. 1806867-52-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and multifunctional nature make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. By leveraging its reactive sites—bromo, difluoromethyl, hydroxyl, and carboxylate ester—researchers can construct complex molecules with optimized pharmacological properties. As advancements in synthetic chemistry continue to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts.